Guanidine

• CAS No.: 113-00-8
• Product Name: Guanidine
• Molecular Formula: CH5N3
• Molecular Weight: 59.07 g/mol
• IUPAC Name: guanidine
• Standard InChI: InChI=1S/CH5N3/c2-1(3)4/h(H5,2,3,4)
• Standard InChIKey: ZRALSGWEFCBTJO-UHFFFAOYSA-N
• SMILES: C(=N)(N)N
• Canonical SMILES: C(=N)(N)N
• Colorform: Deliquescent crystalline mass
• Melting Point: 50 °C; 50.0 °C; 182.3°C
• Physical Description: Solid
• Description: Guanidine, also known as Gu or H2N-c(=nh)-NH2, belongs to the class of organic compounds known as guanidines. Guanidines are compounds containing a guanidine moiety, with the general structure (R1R2N)(R3R4N)C=N-R5. Guanidine is a drug which is used for the reduction of the symptoms of muscle weakness and easy fatigability associated with the myasthenic syndrome of eaton-lambert. it is not indicated for treating myasthenia gravis. Guanidine exists as a solid, soluble (in water), and a very strong basic compound (based on its pKa). Guanidine has been found throughout most human tissues, and has also been detected in multiple biofluids, such as urine, blood, and cerebrospinal fluid. Within the cell, guanidine is primarily located in the cytoplasm. Guanidine is also a parent compound for other transformation products, including but not limited to, guanethidine, N-hydroxyguanidine, and nitroguanidine. Guanidine is a potentially toxic compound.; Guanidine is an aminocarboxamidine, the parent compound of the guanidines. It is a one-carbon compound, a member of guanidines and a carboxamidine. It is a conjugate base of a guanidinium.; Guanidine is an Acetylcholine Releasing Agent. The physiologic effect of guanidine is by means of Increased Acetylcholine Activity.
• Related CAS: 1184-68-5 (unspecified sulfate); 1763-07-1 (unspecified phosphate); 19244-98-5 (mono-hydrobromide); 50-01-1 (mono-hydrochloride); 52470-25-4 (nitrate); 594-14-9 (sulfate 2:1); 64120-25-8 (monohydrate); 646-34-4 (sulfate 1:1)
• Solubility: 1840 mg/L (at 20 °C); 0.03 M; In water, 1,840 mg/L at 25 °C; 829 mg/mL
• Synonyms: Chloride, Guanidinium; Chloride, Guanidium; Guanidine; Guanidine Hydrochloride; Guanidine Monohydrate; Guanidine Monohydrobromide; Guanidine Monohydrochloride; Guanidine Monohydroiodine; Guanidine Nitrate; Guanidine Phosphate; Guanidine Sulfate; Guanidine Sulfate (1:1); Guanidine Sulfate (2:1); Guanidine Sulfite (1:1); Guanidinium; Guanidinium Chloride; Guanidium Chloride; Hydrochloride, Guanidine; Monohydrate, Guanidine; Monohydrobromide, Guanidine; Monohydrochloride, Guanidine; Monohydroiodine, Guanidine; Nitrate, Guanidine; Phosphate, Guanidine; Sulfate, Guanidine
• Vapor Pressure: 2.2 mm Hg at 25 °C (est)
• PubChem Compound: 3520
• Last Modified: Nov 11 2021